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Compound of Interest

Compound Name: MI 14

Cat. No.: B609016 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides essential, immediate safety and logistical information for

the proper disposal of MI 14, a substance identified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Adherence to these procedures is vital to ensure the safety

of laboratory personnel and to prevent environmental contamination.

Hazard Identification and Safety Precautions
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with MI 14. The following table summarizes the key hazard information.
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Hazard Classification
(GHS)

Hazard Statements
Precautionary Statements
(Disposal Relevant)

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell. P330: Rinse

mouth.

Acute aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

P273: Avoid release to the

environment.[1] P391: Collect

spillage. P501: Dispose of

contents/ container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE): When handling MI 14, always wear appropriate

personal protective equipment, including:

Safety goggles with side-shields

Chemical-resistant gloves

Impervious clothing (lab coat)

Use in a well-ventilated area or with a suitable respirator if aerosol formation is possible.

Experimental Protocol: Waste Segregation and
Collection
Proper segregation of chemical waste at the point of generation is fundamental to safe and

compliant disposal. The following protocol outlines the steps for collecting MI 14 waste.

Methodology:
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Designated Waste Container: Use a dedicated, properly labeled, and chemically compatible

waste container for all MI 14 waste, including contaminated consumables (e.g., pipette tips,

weighing boats). The container must have a secure lid to prevent spills and evaporation.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "MI 14," and the associated hazard symbols (e.g., harmful, environmentally

hazardous).

Segregation: Do not mix MI 14 waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan. Incompatible chemicals can react

dangerously.

Collection: Collect all materials contaminated with MI 14, including solid waste and solutions,

in the designated container. For liquid waste, avoid overfilling the container; a general rule is

to fill to no more than 80% capacity.

Spillage: In the event of a spill, collect the spillage and place it in the designated hazardous

waste container.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MI 14.
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Caption: Workflow for the proper disposal of MI 14 waste.

Step-by-Step Disposal Plan
This section provides a procedural, step-by-step guide for the final disposal of collected MI 14
waste.

Container Sealing and Final Labeling: Once the waste container is full (or ready for

disposal), ensure the lid is tightly sealed. Verify that the label is complete and accurate,

including the accumulation start date.
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Move to Accumulation Area: Transport the sealed container to your laboratory's designated

hazardous waste accumulation area. This area should be secure and away from general

laboratory traffic.

Request for Disposal: Follow your institution's specific procedures for requesting a

hazardous waste pickup. This typically involves submitting a chemical waste collection

request form to your Environmental Health and Safety (EHS) department.

Documentation: Maintain a record of the waste generated, including the chemical name,

quantity, and date of disposal request.

Professional Disposal: The final step is the collection of the waste by a licensed hazardous

waste disposal contractor.[1] This ensures that the MI 14 waste is transported, treated, and

disposed of in accordance with all local, state, and federal regulations. Under no

circumstances should MI 14 be disposed of down the drain or in regular trash.

By following these procedures, you contribute to a safe laboratory environment and ensure the

responsible management of chemical waste, thereby building trust in your laboratory's

commitment to safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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